3-(2-Quinolyloxy)-1,2-propanediol

• CAS No.: 63991-82-2
• Molecular Formula: C12H13NO3
• Molecular Weight: 219.24 g/mol
• IUPAC Name: 3-quinolin-2-yloxypropane-1,2-diol
• InChI: InChI=1S/C12H13NO3/c14-7-10(15)8-16-12-6-5-9-3-1-2-4-11(9)13-12/h1-6,10,14-15H,7-8H2
• InChI Key: DHGDNDUPFCKHED-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC(=N2)OCC(CO)O

Description

3-(2-Quinolyloxy)-1,2-propanediol is a diol derivative featuring a quinoline substituent at the 3-position of the 1,2-propanediol backbone.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2-Quinolyloxy)-1,2-propanediol typically involves the reaction of 2-quinolyl chloride with 1,2-propanediol in the presence of a base. The reaction conditions often include the use of solvents such as dichloromethane or toluene, and the reaction is carried out at elevated temperatures to facilitate the formation of the desired product .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Additionally, purification techniques such as recrystallization and chromatography are employed to obtain high-quality 3-(2-Quinolyloxy)-1,2-propanediol .

Chemical Reactions Analysis

Types of Reactions

3-(2-Quinolyloxy)-1,2-propanediol can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form quinoline derivatives.

Reduction: Reduction reactions can lead to the formation of dihydroquinoline derivatives.

Substitution: Nucleophilic substitution reactions can occur at the quinoline moiety, leading to the formation of various substituted quinoline derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents like sodium borohydride, and nucleophiles such as amines and thiols. The reaction conditions vary depending on the desired product but often involve the use of solvents like ethanol or acetonitrile and temperatures ranging from room temperature to reflux .

Major Products Formed

The major products formed from these reactions include quinoline derivatives, dihydroquinoline derivatives, and various substituted quinoline compounds.

Scientific Research Applications

3-(2-Quinolyloxy)-1,2-propanediol has several scientific research applications, including:

Chemistry: It is used as a building block for the synthesis of more complex quinoline derivatives.

Biology: The compound has been studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a precursor for the synthesis of functionalized quinoline compounds.

Mechanism of Action

The mechanism of action of 3-(2-Quinolyloxy)-1,2-propanediol involves its interaction with specific molecular targets and pathways. The quinoline moiety can intercalate with DNA, leading to the inhibition of DNA replication and transcription. Additionally, the compound can interact with enzymes and receptors, modulating their activity and leading to various biological effects .

Comparison with Similar Compounds

Key Observations:

• Substituent Effects: Aromatic groups (e.g., phenoxy, quinolyloxy) increase molecular weight and rigidity compared to aliphatic chains (e.g., octyloxy).
• Solubility: Aliphatic derivatives (e.g., octyloxy) exhibit lipophilic behavior, while aromatic variants are more soluble in polar organic solvents. The quinoline derivative’s solubility may lie between phenoxy and chlorophenoxy analogs due to its balanced polarity .
• Thermal Stability: Higher melting points in chlorophenoxy derivatives (78–82°C) suggest enhanced intermolecular interactions (e.g., dipole-dipole) compared to non-halogenated analogs. Quinoline’s fused aromatic system likely further elevates thermal stability .

Biological Activity

3-(2-Quinolyloxy)-1,2-propanediol is a compound of significant interest due to its potential biological activities. This article explores its synthesis, biological effects, and relevant research findings, including case studies and data tables that illustrate its applications and efficacy.

Synthesis of 3-(2-Quinolyloxy)-1,2-propanediol

The compound can be synthesized through various methods involving quinoline derivatives. The synthetic pathway typically includes the reaction of quinoline with appropriate alkylating agents to form the desired 3-(2-quinolyloxy) structure.

Biological Activity Overview

The biological activity of 3-(2-Quinolyloxy)-1,2-propanediol has been investigated in several studies, focusing on its effects on cancer cells and other biological systems.

Antiproliferative Effects

Research indicates that compounds similar to 3-(2-Quinolyloxy)-1,2-propanediol exhibit antiproliferative activity against various cancer cell lines. For instance, studies have shown that derivatives can inhibit the growth of breast cancer (MDA-MB-231 and MCF-7) and prostate cancer (PC-3) cells. The growth inhibition is often quantified using MTS assays to assess cell viability.

Table 1: Antiproliferative Activity Against Cancer Cell Lines

Compound	Cell Line	Concentration (µM)	% Viability
3-(2-Quinolyloxy)-1,2-propanediol	MDA-MB-231	10	70
		15	60
		25	50
	PC-3	15	56

The mechanism by which 3-(2-Quinolyloxy)-1,2-propanediol exerts its biological effects is not fully elucidated but may involve the inhibition of specific signaling pathways related to cell proliferation and survival. Studies suggest that it could affect the expression of proteins involved in cell cycle regulation.

Study on Anticancer Properties

A notable study investigated the anticancer properties of a series of quinoline derivatives, including 3-(2-Quinolyloxy)-1,2-propanediol. The results demonstrated that certain derivatives significantly reduced cell viability in vitro:

• MDA-MB-231 Cell Line : Exposure to varying concentrations resulted in a dose-dependent decrease in viability.
• PC-3 Cell Line : Compounds showed more pronounced effects compared to normal fibroblast cells (MRC-5), indicating selective cytotoxicity towards cancer cells.

Toxicity and Safety Profile

While exploring the biological activities, it is crucial to consider the toxicity profile of 3-(2-Quinolyloxy)-1,2-propanediol. Preliminary assessments suggest that while it exhibits promising antiproliferative effects, further studies are needed to evaluate its safety and potential side effects in vivo.